![molecular formula C10H8N6O4 B3725279 N'-(2-hydroxybenzylidene)-3-nitro-1H-1,2,4-triazole-5-carbohydrazide](/img/structure/B3725279.png)
N'-(2-hydroxybenzylidene)-3-nitro-1H-1,2,4-triazole-5-carbohydrazide
Overview
Description
N'-(2-hydroxybenzylidene)-3-nitro-1H-1,2,4-triazole-5-carbohydrazide, commonly known as HNTC, is a chemical compound with potential applications in scientific research. HNTC belongs to the class of triazole derivatives, which have been extensively studied for their biological activities.
Mechanism of Action
The mechanism of action of HNTC is not fully understood. However, studies have suggested that the compound may exert its biological activities through the inhibition of specific enzymes and proteins. For example, HNTC has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. HNTC has also been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and transcription.
Biochemical and Physiological Effects:
HNTC has been reported to exhibit various biochemical and physiological effects. For example, the compound has been shown to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). HNTC has also been reported to induce apoptosis, a process of programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
HNTC has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and its biological activities can be easily tested using various assays. However, HNTC also has some limitations. The compound has low solubility in water, which may limit its application in aqueous systems. HNTC may also exhibit cytotoxicity at high concentrations, which may affect the interpretation of experimental results.
Future Directions
There are several future directions for research on HNTC. One area of interest is the development of HNTC-based drugs for the treatment of various diseases. Another area of interest is the study of the compound's mechanism of action and its interactions with specific enzymes and proteins. Additionally, the potential use of HNTC as a diagnostic tool for various diseases should be further explored. Finally, the development of new synthetic methods for HNTC and its derivatives may lead to the discovery of novel compounds with improved biological activities.
Scientific Research Applications
HNTC has potential applications in various scientific research fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been reported to exhibit antimicrobial, anticancer, anti-inflammatory, and antioxidant activities. HNTC has also been studied for its potential use as a diagnostic tool for various diseases.
properties
IUPAC Name |
N-[(Z)-(2-hydroxyphenyl)methylideneamino]-5-nitro-1H-1,2,4-triazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N6O4/c17-7-4-2-1-3-6(7)5-11-14-9(18)8-12-10(15-13-8)16(19)20/h1-5,17H,(H,14,18)(H,12,13,15)/b11-5- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCIQXRCZXPZEOS-WZUFQYTHSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C=NNC(=O)C2=NNC(=N2)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)/C=N\NC(=O)C2=NNC(=N2)[N+](=O)[O-])O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N6O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
276.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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